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Compound of Interest

Compound Name: 4,5-Dimethyl-2-nitroaniline

Cat. No.: B181755 Get Quote

Essential Safety and Handling Guide for 4,5-
Dimethyl-2-nitroaniline
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, personal protective

equipment (PPE) requirements, and operational and disposal plans for handling 4,5-Dimethyl-
2-nitroaniline (CAS No. 6972-71-0). Adherence to these guidelines is critical for ensuring

laboratory safety and minimizing exposure risk.

Hazard Identification and Classification
4,5-Dimethyl-2-nitroaniline is classified as a hazardous substance.[1] It is harmful if

swallowed, in contact with skin, or if inhaled.[1] It is known to cause skin irritation and serious

eye irritation, and may cause respiratory irritation.[1]

GHS Hazard Statements:

H302: Harmful if swallowed.[2]

H312: Harmful in contact with skin.[2]

H332: Harmful if inhaled.[2]
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H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Signal Word: Warning[1][2]

Personal Protective Equipment (PPE)
Proper selection and use of PPE are mandatory to minimize exposure. The following table

summarizes the required PPE for handling 4,5-Dimethyl-2-nitroaniline.

PPE Category Specification Standards/References

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

EN 166, 29 CFR 1910.133[3]

Skin Protection

Chemical-resistant gloves

(Nitrile rubber recommended).

Impervious protective clothing

(e.g., lab coat).

Consult glove manufacturer

data.[3][4]

Respiratory Protection

For weighing and handling

solids: A NIOSH-approved N95

dust mask or a half-face

respirator with a combination

filter for organic vapors and

particulates.[2] If exposure

limits are exceeded or irritation

occurs: A NIOSH/MSHA or

European Standard EN 149

approved respirator.[3]

NIOSH, EN 149[3]

Safe Handling and Operational Plan
Adherence to the following procedural steps is mandatory when working with 4,5-Dimethyl-2-
nitroaniline.
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Engineering Controls and Preparation:

Work in a well-ventilated area, such as a chemical fume hood.[5][6]

Ensure safety showers and eyewash stations are readily accessible.[7]

Keep the substance away from incompatible materials, such as strong oxidizing agents.[3]

Store the chemical in a cool, dry, and well-ventilated area in a tightly closed container.[1][6]

Handling the Chemical:

Before handling, put on all required PPE as specified in the table above.

Avoid contact with skin, eyes, and clothing.[1]

Avoid breathing dust.[1][6]

Do not eat, drink, or smoke when using this product.[1][6]

After handling, wash hands and any exposed skin thoroughly with soap and water.[1][6]

In Case of Exposure:

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[1]

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing and wash it before reuse.[1][6]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.[1][6]

Ingestion: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.[1]

[6]

Disposal Plan
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Contaminated materials and waste must be handled as hazardous waste.

Waste Collection: Collect waste material in a suitable, labeled, and sealed container.[4]

Disposal of Contaminated PPE: Used gloves, lab coats, and other disposable PPE should be

collected in a designated hazardous waste container.[3]

Chemical Waste Disposal: Dispose of contents/container to an approved waste disposal

plant in accordance with local, regional, and national hazardous waste regulations.[1] Do not

empty into drains.[4]

Experimental Workflow: Handling and Disposal
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Workflow for Safe Handling and Disposal of 4,5-Dimethyl-2-nitroaniline
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Caption: Workflow for the safe handling and disposal of 4,5-Dimethyl-2-nitroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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